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Compound of Interest

Compound Name: Cavosonstat

Cat. No.: B606496 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides detailed procedural guidance for the safe disposal of Cavosonstat
(also known as N91115), a research compound identified as an orally active S-

nitrosoglutathione reductase (GSNOR) inhibitor.[1] Adherence to these protocols is essential to

ensure personnel safety and environmental protection, given the compound's hazardous

properties.

Hazard Profile and Safety Summary
Cavosonstat presents specific chemical hazards that must be managed throughout its lifecycle

in the laboratory, from handling to final disposal. The compound is classified under the Globally

Harmonized System (GHS) with the following primary hazards:

Harmful if swallowed (Acute toxicity, Oral - Category 4).[2]

Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity - Category 1; Chronic

aquatic toxicity - Category 1).[2]

Due to its high aquatic toxicity, it is imperative to avoid release to the environment.[2]
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Hazard

Classification
GHS Category

Precautionary

Statement Code

Precautionary

Statement Text

Acute Toxicity, Oral Category 4 H302
Harmful if swallowed.

[2]

Acute Aquatic Toxicity Category 1 H400
Very toxic to aquatic

life.[2]

Chronic Aquatic

Toxicity
Category 1 H410

Very toxic to aquatic

life with long lasting

effects.[2]

Disposal - P501

Dispose of

contents/container to

an approved waste

disposal plant.[2]

Environmental

Protection
- P273

Avoid release to the

environment.[2]

Spill Response - P391 Collect spillage.[2]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols are designed to provide clear, actionable steps for the disposal of

Cavosonstat in various forms, including pure compound, solutions, and contaminated labware.

Protocol 1: Disposal of Unused or Expired Cavosonstat
(Solid Powder)

Do Not Discard in Regular Trash or Sewer: Under no circumstances should solid

Cavosonstat be disposed of in standard laboratory trash or washed down the drain. This is

to prevent environmental contamination due to its high aquatic toxicity.[2]

Segregate for Hazardous Waste Collection:
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Ensure the original container is tightly sealed and clearly labeled with the chemical name

("Cavosonstat," "N91115"), CAS number (1371587-51-7), and relevant hazard symbols.

[2]

Place the sealed container in a designated hazardous waste accumulation area.

Contact Environmental Health & Safety (EHS):

Follow your institution's specific procedures for chemical waste pickup. This typically

involves submitting a request to the EHS office.

The waste will be collected by trained personnel for transport to an approved

environmental management vendor for incineration.[3]

Protocol 2: Disposal of Cavosonstat Solutions (e.g., in
DMSO)

Waste Collection:

Collect all liquid waste containing Cavosonstat in a dedicated, leak-proof, and chemically

compatible waste container (e.g., a high-density polyethylene bottle).

The container must be clearly labeled as "Hazardous Waste," listing all chemical

constituents by percentage (e.g., "Cavosonstat in DMSO") and displaying appropriate

hazard warnings.

Avoid Environmental Release: Do not pour Cavosonstat solutions down the drain.[2]

Storage and Pickup:

Keep the waste container sealed when not in use.

Store the container in a designated satellite accumulation area or the main hazardous

waste storage area, following institutional guidelines.

Arrange for pickup by your institution's EHS department for disposal via incineration at a

licensed facility.[3]
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Protocol 3: Disposal of Contaminated Labware and
Personal Protective Equipment (PPE)

Gross Decontamination (if applicable): For heavily contaminated items like beakers or stir

bars, rinse with a small amount of an appropriate solvent (e.g., the solvent used to make the

solution) to remove residual compound. Collect this rinseate as hazardous liquid waste as

described in Protocol 2.

Segregation of Solid Waste:

All disposable items that have come into direct contact with Cavosonstat (e.g., pipette

tips, gloves, weigh boats, contaminated bench paper, empty vials) must be considered

hazardous waste.

Collect these items in a designated, lined container or a heavy-duty plastic bag clearly

labeled "Hazardous Waste - Cavosonstat Contaminated Debris."

Final Disposal: This container of solid waste must be sealed and disposed of through your

institution's EHS chemical waste program for incineration.[3] Do not place it in regular trash

or biohazardous waste bins.

Mandatory Visualizations
Cavosonstat Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Cavosonstat waste streams in a laboratory setting.
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Waste Generation

Waste Identification & Segregation

Containment & Labeling

Final Disposal Path

Cavosonstat Waste Generated

Solid or Liquid?

Solid Waste
(Unused powder, contaminated labware, PPE)

Solid

Liquid Waste
(Solutions in DMSO, rinseate)

Liquid

1. Place in sealed, labeled container.
2. Label: 'Hazardous Waste - Solid' and list contents.

1. Collect in sealed, compatible container.
2. Label: 'Hazardous Waste - Liquid' and list contents & %.

Store in designated waste area.
Contact Environmental Health & Safety (EHS)

for pickup.

DO NOT dispose in
regular trash

DO NOT dispose
down drain

Transport to Approved
Waste Disposal Plant for Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Cavosonstat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b606496?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/cavosonstat
https://dcchemicals.com/msds/MSDS_DC11518.html
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b606496#cavosonstat-proper-disposal-procedures
https://www.benchchem.com/product/b606496#cavosonstat-proper-disposal-procedures
https://www.benchchem.com/product/b606496#cavosonstat-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606496?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

